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triptoquinone A triptoquinone A Triptoquinone A is a tricyclic diterpenoid with formula C20H24O4, originally isolated from Tripterygium wilfordii. It has a role as a plant metabolite and an EC 1.14.13.39 (nitric oxide synthase) inhibitor. It is an alpha,beta-unsaturated monocarboxylic acid, an abietane diterpenoid, a carbotricyclic compound, a tricyclic diterpenoid, a member of p-quinones and a cyclic terpene ketone.
Brand Name: Vulcanchem
CAS No.: 142950-86-5
VCID: VC0115840
InChI: InChI=1S/C20H24O4/c1-10(2)14-9-16(21)17-13(18(14)22)5-6-15-11(3)12(19(23)24)7-8-20(15,17)4/h9-10,15H,5-8H2,1-4H3,(H,23,24)/t15-,20-/m0/s1
SMILES: CC1=C(CCC2(C1CCC3=C2C(=O)C=C(C3=O)C(C)C)C)C(=O)O
Molecular Formula: C20H24O4
Molecular Weight: 328.4 g/mol

triptoquinone A

CAS No.: 142950-86-5

Main Products

VCID: VC0115840

Molecular Formula: C20H24O4

Molecular Weight: 328.4 g/mol

triptoquinone A - 142950-86-5

CAS No. 142950-86-5
Product Name triptoquinone A
Molecular Formula C20H24O4
Molecular Weight 328.4 g/mol
IUPAC Name (4aS,10aS)-1,4a-dimethyl-5,8-dioxo-7-propan-2-yl-4,9,10,10a-tetrahydro-3H-phenanthrene-2-carboxylic acid
Standard InChI InChI=1S/C20H24O4/c1-10(2)14-9-16(21)17-13(18(14)22)5-6-15-11(3)12(19(23)24)7-8-20(15,17)4/h9-10,15H,5-8H2,1-4H3,(H,23,24)/t15-,20-/m0/s1
Standard InChIKey PDPFWAJAYGLYHD-YWZLYKJASA-N
Isomeric SMILES CC1=C(CC[C@]2([C@H]1CCC3=C2C(=O)C=C(C3=O)C(C)C)C)C(=O)O
SMILES CC1=C(CCC2(C1CCC3=C2C(=O)C=C(C3=O)C(C)C)C)C(=O)O
Canonical SMILES CC1=C(CCC2(C1CCC3=C2C(=O)C=C(C3=O)C(C)C)C)C(=O)O
Appearance Orange powder
Description Triptoquinone A is a tricyclic diterpenoid with formula C20H24O4, originally isolated from Tripterygium wilfordii. It has a role as a plant metabolite and an EC 1.14.13.39 (nitric oxide synthase) inhibitor. It is an alpha,beta-unsaturated monocarboxylic acid, an abietane diterpenoid, a carbotricyclic compound, a tricyclic diterpenoid, a member of p-quinones and a cyclic terpene ketone.
Synonyms triptoquinone A
PubChem Compound 132524
Last Modified Nov 11 2021
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